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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B8261935 Get Quote

CAS Number: 922522-15-4

Molecular Formula: C₃₂H₅₁NO₄

Molecular Weight: 513.76 g/mol

Introduction
Daphnilongeridine is a naturally occurring alkaloid belonging to the complex family of

Daphniphyllum alkaloids.[1] It has been isolated from plants of the Daphniphyllum genus,

specifically from Daphniphyllum macropodum Miq.[1] and potentially from Daphniphyllum

longeracemosum. The intricate polycyclic structure of Daphnilongeridine has made it a

subject of interest within the chemical and pharmacological research communities. This

document provides a comprehensive technical guide on Daphnilongeridine, summarizing the

available data on its properties, biological activities, and the experimental context of its study.

Physicochemical Properties
Daphnilongeridine is characterized by a complex molecular structure typical of Daphniphyllum

alkaloids. A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₃₂H₅₁NO₄ [1]

Molecular Weight 513.76 g/mol [1]

Appearance Powder Chemical Supplier Data

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Table 1: Physicochemical Properties of Daphnilongeridine

Biological Activity
The biological activities of the broader class of Daphniphyllum alkaloids have been a subject of

scientific investigation, with studies reporting a range of effects including cytotoxic, antioxidant,

and anti-HIV properties. However, specific and detailed biological data for Daphnilongeridine
are limited in the public domain. One source notes that Daphnilongeridine has demonstrated

cytotoxicity against several tumor cell lines, although specific quantitative data such as IC₅₀

values and the cell lines tested are not provided.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological evaluation of

Daphnilongeridine are not readily available in the current body of scientific literature. The

isolation of related Daphniphyllum alkaloids from plant material generally involves extraction

with organic solvents followed by chromatographic separation techniques.

A general workflow for the isolation and characterization of Daphniphyllum alkaloids is depicted

in the following diagram.

Daphniphyllum Plant Material
(e.g., leaves, stems)

Solvent Extraction
(e.g., with Methanol or Ethanol)

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate and Water) Crude Alkaloid Extract Chromatographic Separation

(e.g., Column Chromatography, HPLC) Isolated Daphnilongeridine Structure Elucidation
(NMR, MS, X-ray Crystallography)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22519661.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22519661.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22519661.htm
https://www.benchchem.com/product/b8261935?utm_src=pdf-body
https://www.benchchem.com/product/b8261935?utm_src=pdf-body
https://www.benchchem.com/product/b8261935?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22519661.htm
https://www.benchchem.com/product/b8261935?utm_src=pdf-body
https://www.benchchem.com/product/b8261935?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Generalized workflow for the isolation of Daphnilongeridine.

Signaling Pathways and Mechanism of Action
Due to the limited research specifically focused on Daphnilongeridine, its mechanism of

action and any associated signaling pathways have not been elucidated. Further investigation

is required to understand how this alkaloid exerts its reported cytotoxic effects.

Synthesis
The total synthesis of Daphnilongeridine has not been reported in detail in the available

scientific literature. The synthesis of other structurally related Daphniphyllum alkaloids has

been achieved and typically involves complex, multi-step synthetic routes.

Conclusion and Future Directions
Daphnilongeridine is a structurally complex Daphniphyllum alkaloid with reported, albeit

unspecified, cytotoxic activity. There is a significant gap in the scientific literature regarding its

quantitative biological data, detailed experimental protocols for its study, and its mechanism of

action. Future research should focus on:

The full synthesis of Daphnilongeridine to provide a renewable source for further study.

Comprehensive biological screening to identify its full spectrum of activities.

In-depth studies to determine its mechanism of action and identify the cellular signaling

pathways it modulates.

Such studies would be invaluable for assessing the potential of Daphnilongeridine as a lead

compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Daphnilongeridine | 922522-15-4 [amp.chemicalbook.com]

To cite this document: BenchChem. [Daphnilongeridine: An In-Depth Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261935#daphnilongeridine-cas-number-922522-15-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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